2-amino-4,5-difluoro-N-(2H-tetrazol-5-ylmethyl)benzamide

• IUPAC Name: 2-amino-4,5-difluoro-N-(2H-tetrazol-5-ylmethyl)benzamide
• InChI: InChI=1S/C9H8F2N6O/c10-5-1-4(7(12)2-6(5)11)9(18)13-3-8-14-16-17-15-8/h1-2H,3,12H2,(H,13,18)(H,14,15,16,17)
• InChI Key: HLABOSNOEAGEPY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)N)C(=O)NCC2=NNN=N2
• Molecular Formula: C9H8F2N6O
• Molecular Weight: 254.20 g/mol

Description

2-amino-4,5-difluoro-N-(2H-tetrazol-5-ylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TAK-915 and is a highly potent and selective inhibitor of the histamine H3 receptor.

Mechanism of Action

TAK-915 acts as a highly potent and selective inhibitor of the histamine H3 receptor. The histamine H3 receptor is a presynaptic autoreceptor that is involved in the regulation of neurotransmitter release. TAK-915 inhibits the activity of the histamine H3 receptor, which leads to an increase in the release of various neurotransmitters such as acetylcholine, dopamine, and norepinephrine. This increased neurotransmitter release leads to an improvement in cognitive function.
Biochemical and Physiological Effects:
TAK-915 has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of cognitive impairment. It has also been found to increase the release of various neurotransmitters such as acetylcholine, dopamine, and norepinephrine. TAK-915 has been found to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using TAK-915 in lab experiments include its high potency and selectivity as an inhibitor of the histamine H3 receptor, its ability to improve cognitive function in animal models of cognitive impairment, and its potential applications in the treatment of various neuropsychiatric disorders. The limitations of using TAK-915 in lab experiments include its high cost and the need for specialized equipment and expertise to synthesize and work with this compound.

Future Directions

There are several future directions for research involving TAK-915. These include further studies to elucidate the mechanism of action of TAK-915, studies to determine the optimal dosage and administration of TAK-915, and studies to evaluate the efficacy of TAK-915 in the treatment of various neuropsychiatric disorders. Other future directions include the development of more potent and selective inhibitors of the histamine H3 receptor and the investigation of the potential applications of TAK-915 in other fields of scientific research.

Synthesis Methods

The synthesis of TAK-915 involves several steps. The first step involves the reaction of 2,6-difluoroaniline with ethyl 2-bromoacetate to form ethyl 2-(2,6-difluorophenylamino)acetate. The second step involves the reaction of ethyl 2-(2,6-difluorophenylamino)acetate with tert-butyl N-(tetrazol-5-yl)methanesulfonate to form tert-butyl 2-(2,6-difluorophenylamino)-2-(tetrazol-5-yl)acetate. The final step involves the deprotection of tert-butyl 2-(2,6-difluorophenylamino)-2-(tetrazol-5-yl)acetate to form 2-amino-4,5-difluoro-N-(2H-tetrazol-5-ylmethyl)benzamide.

Scientific Research Applications

TAK-915 has potential applications in various fields of scientific research. It has been found to be a highly potent and selective inhibitor of the histamine H3 receptor, which is involved in the regulation of neurotransmitter release. TAK-915 has been shown to improve cognitive function in animal models of cognitive impairment. It has also been found to have potential applications in the treatment of various neuropsychiatric disorders such as schizophrenia, Alzheimer's disease, and attention deficit hyperactivity disorder.